Oxidative ortho-alkenylation of arylphosphine oxides by rhodium-catalyzed C–H bond twofold cleavage†

RSC Advances Pub Date: 2013-07-31 DOI: 10.1039/C3RA43764G

Abstract

An efficient Rh-catalyed oxidative ortho-alkenylation is reported from the reaction of arylphosphine oxides with activated and non-activated alkenes as well. The developed method is characterized by high selectivity, a wide substrate scope, and an excellent functional group tolerance.

Graphical abstract: Oxidative ortho-alkenylation of arylphosphine oxides by rhodium-catalyzed C–H bond twofold cleavage
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